Cas no 1803585-67-2 (methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride)

• Product Name: methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride
• CAS No: 1803585-67-2
• MDL: MFCD28397532
• CID: 4616407
• PubChem ID: 119031050
• Update Time: 2025-05-26

methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Amino-2-(4-chlorophenyl)butanoate Hydrochloride
• methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride

• MDL： MFCD28397532

Additional information on methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride

Comprehensive Overview of Methyl 2-amino-2-(4-chlorophenyl)butanoate Hydrochloride (CAS No. 1803585-67-2)

Methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride (CAS No. 1803585-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 4-chlorophenyl group and ester functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the amino acid ester backbone, make it a valuable building block for drug discovery and development.

In recent years, the demand for custom synthesis intermediates like methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its potential applications for modulating enzyme activity or serving as a precursor for peptide mimetics. The compound's CAS No. 1803585-67-2 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride exemplifies the growing trend toward chiral building blocks in asymmetric synthesis. Its hydrochloride salt form enhances stability and solubility, addressing common challenges in API (Active Pharmaceutical Ingredient) formulation. Industry professionals often inquire about its purity specifications, storage conditions, and scalable production methods, highlighting its practical importance in GMP-compliant manufacturing.

The compound's 4-chlorophenyl moiety has sparked discussions in medicinal chemistry forums, with researchers exploring its role in improving drug bioavailability and blood-brain barrier permeability. These properties align with current industry priorities such as CNS drug development and neurodegenerative disease research. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize CAS No. 1803585-67-2, ensuring compliance with ICH guidelines for impurity profiling.

Emerging applications of methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride extend to proteomics research and bioconjugation chemistry, where its reactive groups facilitate molecular labeling strategies. The compound's structure-optimization potential makes it a frequent subject in computational chemistry studies, particularly in molecular docking simulations for receptor-ligand interactions. These interdisciplinary applications position CAS No. 1803585-67-2 at the intersection of cheminformatics and drug design.

Quality control protocols for methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride emphasize residual solvent analysis and polymorph screening, reflecting pharmaceutical industry standards. The compound's thermal stability and hygroscopicity profiles are frequently discussed in preformulation studies, addressing formulation scientists' needs for excipient compatibility data. Such detailed characterization supports its use in solid dispersion technologies and controlled-release formulations.

Environmental considerations in handling CAS No. 1803585-67-2 follow green chemistry principles, with emphasis on waste minimization and atom economy during synthesis. The scientific community continues to investigate alternative synthetic routes using catalytic methods or biocatalysis, aligning with sustainable development goals. These efforts contribute to the compound's evolving role in benign-by-design pharmaceutical manufacturing.

In conclusion, methyl 2-amino-2-(4-chlorophenyl)butanoate hydrochloride represents a versatile research chemical with expanding applications across multiple scientific disciplines. Its CAS No. 1803585-67-2 serves as an important identifier for researchers seeking high-purity intermediates with well-documented physicochemical properties. As innovation in small molecule therapeutics progresses, this compound will likely maintain its relevance in cutting-edge pharmacological research and drug development pipelines.